Cas no 1805008-15-4 (Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate
• CAS No: 1805008-15-4
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4847914
• Update Time: 2025-10-30

Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-10(15)5-7-4-9(16-2)8(6-14-7)11(12)13/h4,6,11H,3,5H2,1-2H3
• InChI Key： PPBAVUOYLDBHEF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1OC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• XLogP3: 1.6
• Topological Polar Surface Area: 48.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate

Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1805008-15-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate, identified by its CAS number 1805008-15-4, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core structure modified with a difluoromethyl group and a methoxy substituent, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of these specific functional groups not only enhances its reactivity but also contributes to its pharmacological properties, making it a cornerstone in the synthesis of bioactive molecules.

The significance of Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate lies in its role as a building block for more complex pharmaceuticals. Its structural features allow for further modifications, enabling chemists to explore a wide range of potential drug candidates. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in improving drug efficacy and bioavailability. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, attributes that are crucial for the development of effective pharmaceuticals.

In the context of current research, Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate has been utilized in the synthesis of various therapeutic compounds targeting different disease pathways. For instance, studies have demonstrated its application in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine ring serves as a privileged scaffold, facilitating interactions with biological targets while the electron-withdrawing nature of the difluoromethyl group enhances binding affinity. Additionally, the methoxy group provides further opportunities for chemical manipulation, allowing for the introduction of additional functionalities that can fine-tune pharmacokinetic properties.

The compound's versatility is further underscored by its use in the synthesis of antiviral agents. The growing threat of viral infections has spurred research into novel antiviral drugs, and Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate has emerged as a key intermediate in this endeavor. Its structural motifs are well-suited for mimicking natural substrates or inhibitors within viral replication cycles, thereby offering a strategic starting point for drug design. Moreover, the incorporation of fluorine atoms can lead to improved resistance against enzymatic degradation, ensuring prolonged activity within the biological system.

From a synthetic chemistry perspective, Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate exemplifies the importance of functional group interplay in designing efficient synthetic routes. The combination of ester and ether functionalities provides multiple sites for reaction, enabling diverse synthetic strategies. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the compound's utility. Furthermore, nucleophilic substitution reactions at the methoxy or ester positions offer pathways to derivatives with altered pharmacological profiles.

The growing interest in fluorinated pyridines is not without precedent; numerous patents and scientific publications have documented their use in pharmaceuticals over recent decades. Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate stands as a testament to this trend, with its unique structural features making it particularly attractive for drug discovery programs. Companies specializing in fine chemicals have recognized its potential and have developed robust synthetic protocols to ensure reliable supply chains for researchers worldwide.

In conclusion, Ethyl 5-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1805008-15-4) is an indispensable intermediate in modern pharmaceutical synthesis. Its structural attributes and reactivity profile make it a versatile tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.